Cas no 2228485-84-3 (1,1,1-trifluoro-3-(quinolin-7-yl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(quinolin-7-yl)propan-2-amine
• CAS No: 2228485-84-3
• MF: C₁₂H₁₁F₃N₂
• MW: 240.224353075027
• CID: 6019401
• PubChem ID: 165675450
• Update Time: 2025-06-09

1,1,1-trifluoro-3-(quinolin-7-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(quinolin-7-yl)propan-2-amine
• EN300-1971024
• 2228485-84-3

• Inchi： 1S/C12H11F3N2/c13-12(14,15)11(16)7-8-3-4-9-2-1-5-17-10(9)6-8/h1-6,11H,7,16H2
• InChI Key： VYWBYDWVLCRWGF-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC2=CC=CN=C2C=1)N)(F)F

Computed Properties

• Exact Mass: 240.08743285g/mol
• Monoisotopic Mass: 240.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 1,1,1-trifluoro-3-(quinolin-7-yl)propan-2-amine

Introduction to 1,1,1-trifluoro-3-(quinolin-7-yl)propan-2-amine (CAS No: 2228485-84-3)

1,1,1-trifluoro-3-(quinolin-7-yl)propan-2-amine is a sophisticated organic compound characterized by its unique structural framework, which combines a trifluoromethyl group with a quinoline moiety linked to a propanamine backbone. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2228485-84-3, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and medicinal chemistry. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the quinoline scaffold is well-documented for its biological activity, particularly in antimicrobial and anticancer therapies.

The structural design of 1,1,1-trifluoro-3-(quinolin-7-yl)propan-2-amine positions it as a promising candidate for further exploration in the development of novel therapeutic agents. The compound’s molecular architecture suggests interactions with biological targets that could modulate disease pathways. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and pharmacokinetic properties of this compound with greater precision, facilitating its integration into drug design pipelines.

In the context of contemporary pharmaceutical research, the incorporation of fluorine atoms into molecular structures has become a cornerstone strategy for improving drug efficacy and pharmacological profiles. The trifluoromethyl group in 1,1,1-trifluoro-3-(quinolin-7-yl)propan-2-amine not only contributes to its chemical stability but also influences its electronic properties, thereby affecting its reactivity and interaction with biological systems. This feature is particularly relevant in the design of kinase inhibitors and other enzyme-targeted therapeutics, where subtle modifications can significantly alter binding kinetics and therapeutic outcomes.

The quinoline moiety in 1,1,1-trifluoro-3-(quinolin-7-yl)propan-2-amine is derived from a class of heterocyclic compounds that have been extensively studied for their pharmacological properties. Quinolines are known for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer effects. The 7-position substitution on the quinoline ring further tailors the pharmacophoric characteristics of the molecule, enhancing its potential as a lead compound for medicinal chemistry investigations. Researchers have leveraged this scaffold to develop drugs that target various diseases, underscoring the versatility of quinoline derivatives.

Current research in medicinal chemistry emphasizes the importance of structure-based drug design, where computational tools are used to optimize molecular structures for improved biological activity. The combination of experimental synthesis and computational modeling has accelerated the discovery process for novel compounds like 1,1,1-trifluoro-3-(quinolin-7-yl)propan-2-amine. High-throughput screening techniques coupled with machine learning algorithms have further streamlined the identification of bioactive molecules, making compounds such as this one more accessible for therapeutic development.

The synthesis of 1,1,1-trifluoro-3-(quinolin-7-yl)propan-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the trifluoromethyl group and quinoline moiety efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been pivotal in constructing this complex molecule. The success of these synthetic approaches underscores the growing expertise in handling fluorinated compounds and heterocyclic systems.

In vitro studies have begun to elucidate the potential pharmacological effects of 1,1,1-trifluoro-3-(quinolin-7-yl)propan-2-am ine by evaluating its interactions with various biological targets. Preliminary data suggest that this compound exhibits inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Additionally, its ability to cross cell membranes may enhance drug delivery efficiency, making it a candidate for oral or topical administration. These findings are encouraging and warrant further investigation into its therapeutic potential.

The safety profile of 1,1,1-trifluoro -3-(quinolin -7 -yl) propan -2 -amine is another critical aspect that requires thorough evaluation before clinical translation. Toxicological studies are being conducted to assess its acute and chronic toxicity profiles. These studies will provide essential data on dosage regimens and potential side effects, ensuring that any future therapeutic applications are both safe and effective. Collaborative efforts between synthetic chemists and pharmacologists are essential to bridge gaps between laboratory discoveries and clinical realities.

The future prospects for 1 , 1 , 1 -trif luoro -3 - (quino lin -7 - yl ) pro pan -2 - am ine are bright , given its unique structural features and promising preclinical data . As research continues , this compound may find applications not only in oncology but also in other therapeutic areas such as infectious diseases or inflammatory disorders . The integration of cutting-edge technologies like CRISPR gene editing and personalized medicine could further expand its utility by tailoring treatments to individual patient needs.

In conclusion , 1 , 1 , 1 -tr if luoro -3 - (quino lin -7 - yl ) pro pan -2 - am ine ( CAS No : 2228485 -84 -3) represents an exciting advancement in pharmaceutical chemistry . Its innovative design , combined with emerging research findings , positions it as a valuable asset in the quest for novel therapeutics . As scientific understanding evolves , so too will our ability to harness compounds like this one for improving human health .